Cas no 178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-)
![2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/178408-30-5x300.png)
178408-30-5 structure
Product Name:2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
CAS No:178408-30-5
Molecular Formula:C22H18N2O2
Molecular Weight:342.39052
CID:146646
PubChem ID:6449098
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Properties
Names and Identifiers
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- 2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
- 3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
- 3-(2-(1-Naphthalenyl)-2-oxoethylidene)-1-phenylpiperazinone
- Piperazinone, 3-(2-(1-naphthalenyl)-2-oxoethylidene)-1-phenyl-
- (3E)-3-(2-naphthalen-1-yl-2-oxo-ethylidene)-1-phenyl-piperazin-2-one
- 178408-30-5
- (3E)-3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
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- InChIKey: BQUIARAAYXXWEF-HMMYKYKNSA-N
- Inchi: InChI=1S/C22H18N2O2/c25-21(19-12-6-8-16-7-4-5-11-18(16)19)15-20-22(26)24(14-13-23-20)17-9-2-1-3-10-17/h1-12,15,23H,13-14H2/b20-15+
- SMILES: C1(C(=O)/C=C2/NCCN(C3C=CC=CC=3)C/2=O)C2C(=CC=CC=2)C=CC=1
Computed Properties
- Exact Mass: 342.13694
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 342.136828
- Heavy Atom Count: 26
- Complexity: 565
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 49.4
Experimental Properties
- PSA: 49.41
- Refractive Index: 1.71
- Boiling Point: 525.3°Cat760mmHg
- Flash Point: 271.5°C
- Density: 1.292
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Related Literature
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Patrick Murmann,Benjamin Streipert,Richard Kloepsch,Nikolai Ignatiev,Peter Sartori,Martin Winter,Isidora Cekic-Laskovic Phys. Chem. Chem. Phys., 2015,17, 9352-9358
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G. R. Berdiyorov,M. Neek-Amal,I. A. Hussein,M. E. Madjet,F. M. Peeters J. Mater. Chem. A, 2017,5, 2110-2114
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Martin Schreiber,Michael Eckardt,Stefanie Klassen,Holger Adam,Martin Nalbach,Lukas Greifenstein,Felix Kling,Markus Kittelmann,Ralf Bechstein,Angelika Kühnle Soft Matter, 2013,9, 7145-7149
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Goutam Palui,Sudipta Ray,Arindam Banerjee J. Mater. Chem., 2009,19, 3457-3468
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Kumar Vikrant,Vanish Kumar,Ki-Hyun Kim J. Mater. Chem. A, 2019,7, 1357-1359
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Natalia A. Krupenina,Alexander A. Bulychev,M. Rob G. Roelfsema,Ulrich Schreiber Photochem. Photobiol. Sci., 2008,7, 681-688
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Chunyan Zeng,Weixin Zhang,Shaixia Ding,Zeheng Yang,Hui Zeng,Zhangcheng Li CrystEngComm, 2013,15, 5127-5133
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Nara Cho,Sanghyun Paek,Jihye Jeon,Kihyung Song,G. D. Sharma,Jaejung Ko J. Mater. Chem. A, 2014,2, 12368-12379
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Ignacio Luz,Sameer Parvathikar,Michael Carpenter,Timothy Bellamy,Kelly Amato,John Carpenter,Marty Lail Catal. Sci. Technol., 2020,10, 105-112
178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-) Related Products
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